1-(1-naphthylmethyl)-4-(2-thienylcarbonyl)piperazine oxalate

• IUPAC Name: [4-(naphthalen-1-ylmethyl)piperazin-1-yl]-thiophen-2-ylmethanone;oxalic acid
• InChI: InChI=1S/C20H20N2OS.C2H2O4/c23-20(19-9-4-14-24-19)22-12-10-21(11-13-22)15-17-7-3-6-16-5-1-2-8-18(16)17;3-1(4)2(5)6/h1-9,14H,10-13,15H2;(H,3,4)(H,5,6)
• InChI Key: GMERDFIJAWHTET-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC3=CC=CC=C32)C(=O)C4=CC=CS4.C(=O)(C(=O)O)O
• Molecular Formula: C22H22N2O5S
• Molecular Weight: 426.5 g/mol

Description

Synthesis Analysis

Research on compounds structurally similar to "1-(1-naphthylmethyl)-4-(2-thienylcarbonyl)piperazine oxalate" involves multifaceted synthetic approaches. For instance, the synthesis of nicotinamide, thieno[2,3-b]pyridine, and bi- or tricyclic annulated pyridine derivatives containing a naphthyl moiety utilizes N-1-Naphthyl-3-oxobutanamide as a precursor in reactions with arylidinecyanothioacetamide, yielding various heterocyclic compounds through reflux in ethanol/piperidine solution (Hussein et al., 2009).

Molecular Structure Analysis

The molecular structure of similar compounds has been determined through analytical and spectral data, demonstrating complex interactions and structural configurations. For example, certain piperazine derivatives containing a chiral bi-2-naphthyl moiety were synthesized, showcasing the potential for structural diversity within this chemical framework (Periasamy et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving compounds with similar structures to "1-(1-naphthylmethyl)-4-(2-thienylcarbonyl)piperazine oxalate" demonstrate a range of reactivities and functionalities. For instance, reactions of pyridine-2(1H)-thiones with α-haloketones yield thio-N-1-naphthyl-nicotinamides, which cyclize to produce thieno[2,3-b]pyridine derivatives, highlighting the versatility of these compounds in synthesizing diverse heterocyclic structures (Hussein et al., 2009).

Physical Properties Analysis

The physical properties of compounds related to "1-(1-naphthylmethyl)-4-(2-thienylcarbonyl)piperazine oxalate" are influenced by their molecular structure and composition. While specific data on the compound are scarce, related research indicates that these compounds can exhibit diverse physical properties, such as fluorescence and thermal stability, depending on their specific chemical makeup (Verma & Singh, 2015).

Chemical Properties Analysis

The chemical properties of "1-(1-naphthylmethyl)-4-(2-thienylcarbonyl)piperazine oxalate" and similar compounds are characterized by their reactivity and potential for forming various derivatives. The synthesis and reactivity of these compounds enable the exploration of their chemical behavior and the development of novel chemical entities with potential applications in medicinal chemistry and other areas (Hussein et al., 2009).